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Compound of Interest

Compound Name: 2-Demethylcolchicine

CAS No.: 7336-36-9

Cat. No.: B1346099

Get Quote

2-Demethylcolchicine (2-DMC) is a highly potent colchicine derivative.[1] While it shares the

structural backbone of Colchicine (RCRA P-listed waste P021), it possesses a distinct toxicity

profile that demands rigorous containment.[1]

Critical Directive: Treat 2-Demethylcolchicine as Acute Hazardous Waste. Although it may not

share the exact CAS number of the P021 listing, its acute oral toxicity (Category 2) and

mutagenic properties mandate that it be managed with the same "Cradle-to-Grave" stringency

as P-listed waste.[1] Incineration is the only acceptable final disposal method.

Chemical Profile & Hazard Identification
Before initiating disposal, operators must verify the chemical identity to ensure compatibility

with waste streams.
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Parameter Specification

Chemical Name 2-Demethylcolchicine

CAS Number 7336-36-9

Molecular Formula C₂₁H₂₃NO₆

GHS Classification
Acute Tox. 2 (Oral/Inhalation), Muta.[1] 1B, Eye

Dam. 1

Signal Word DANGER

Target Organs
Microtubules (Mitotic Inhibitor), Gastrointestinal,

Bone Marrow

RCRA Status
Non-Listed Acute Toxic (Manage as P-List

Equivalent)

Regulatory Logic: The "Conservative
Determination" Rule
In the absence of a specific RCRA waste code for 2-Demethylcolchicine, you must apply the

Generator Knowledge rule (40 CFR § 262.11). Due to its structural homology to Colchicine and

LD50 < 50 mg/kg, it meets the criteria for Characteristic of Toxicity if tested, but practically, it

should be segregated immediately as Cytotoxic/High-Potency Waste.

Waste Determination Workflow
The following decision logic ensures compliance with federal (EPA) and best-practice industrial

hygiene standards.
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Figure 1: Waste Determination Logic.[1] Note that "Trace" exemptions are strictly defined; when

in doubt, default to Acute Hazardous Waste.

Operational Disposal Protocol
Phase 1: Segregation & Containerization
NEVER mix 2-Demethylcolchicine with oxidizers, strong acids, or general organic solvents

without verification.
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Waste Type Container Specification Labeling Requirement

Solid Waste (Powder,

contaminated wipes)

Rigid, Puncture-Proof

Container (Wide-mouth

HDPE).[1] Must be sealable.

"HAZARDOUS WASTE -

CYTOTOXIC - 2-

Demethylcolchicine"

Liquid Waste (Mother liquor,

HPLC effluent)

Glass or HDPE Carboy.[1] Do

not fill >80%. Ensure cap is

vented if reaction potential

exists (unlikely here).

"HAZARDOUS WASTE -

TOXIC LIQUID - 2-

Demethylcolchicine in [Solvent

Name]"

Sharps (Needles, broken

glass)

Red/Yellow Sharps Container

(specifically designated for

Chemotherapy/Cytotoxic).[1]

"SHARPS - CYTOTOXIC"

Phase 2: The "Satellite Accumulation" Rule
Location: Waste must be stored at or near the point of generation (e.g., inside the fume hood

or a designated cabinet).

Secondary Containment: All liquid waste containers must sit in a secondary tray capable of

holding 110% of the container's volume.

Closed State: Containers must remain hermetically sealed except when actively adding

waste. Funnels must be removed immediately after use.

Phase 3: Final Destruction
Method: High-Temperature Incineration (>1000°C) with flue gas scrubbing.[1]

Prohibition:DO NOT autoclave. Autoclaving does not destroy the chemical structure of

colchicine derivatives and may aerosolize toxic vapors.

Vendor Handoff: Ensure the waste manifest explicitly lists "Toxic Solid/Liquid, Organic,

N.O.S. (2-Demethylcolchicine)" to alert the disposal facility of high potency.

Spill Management & Decontamination
In the event of a spill, speed and containment are vital to prevent aerosolization.
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Required PPE for Spill Cleanup:

Respiratory: N95 minimum; P100/HEPA respirator recommended for powders.[1]

Skin: Double nitrile gloves (min thickness 5 mil outer, 4 mil inner). Tyvek sleeves/gown.[1]

Eye: Chemical splash goggles.

Decontamination Protocol:

Isolate: Evacuate the immediate area. Post "DO NOT ENTER" signage.[1]

Contain:

Powder: Cover gently with damp paper towels (water or mineral oil) to prevent dust

generation.[1] DO NOT SWEEP.

Liquid: Dike with absorbent pillows or vermiculite.

Chemical Deactivation (Surface Cleaning):

While incineration is required for the waste itself, surfaces can be decontaminated using a

two-step method:

1. Oxidation: Apply 10% Sodium Hypochlorite (Bleach) solution.[1] Allow 15 minutes

contact time. (Oxidizes the tropolone ring structure).[1]

2. Removal: Wipe with 1% Sodium Thiosulfate (to neutralize bleach) followed by

detergent/water.[1]

Disposal of Cleanup Materials: All wipes, absorbents, and PPE used in cleanup must be

disposed of as Acute Hazardous Waste (see Phase 1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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